Although chemical vapor deposition (CVD) has emerged as an important method for producing large-scale and relatively high-quality graphene, CVD-grown graphene inherently contains grain boundaries (GBs), which degrade its mechanical properties. To compensate for these characteristics, various studies have been conducted to maintain the mechanically superior properties by controlling the density of defects and GBs. In this study, the mechanical properties of triple junction (TJ)-free polycrystalline graphene, which is expected to exhibit excellent properties, were investigated through molecular dynamics simulations because TJ is well-known as a crack nucleation site due to stress concentration. We adopted the phase-field crystal method to model CVD-grown graphene-containing TJ-free polycrystalline materials. From a series of numerical simulations, we found that the fracture strength increases as the density of the GB increases. This trend is consistent with that presented in a previous experimental study measured by nanoindentation. It was determined that the variation in the fracture strength is related to the discontinuous density of 5-7 pairs, which act as stress-concentration sites. Additionally, we observed that the fracture strength was higher than that of polycrystalline graphene with TJ. We believe that these results have a higher mechanical advantage compared to the low strength of TJs shown in previous studies and will be important for future structural reliability-based graphene applications. .

The growth of two dimensional sp²-bonded boron nitride (2D-BN) was studied in a plasma-assisted molecular beam epitaxy set-up, using independent boron and nitrogen sources. We studied the growth conditions on polycrystalline Ni foils: B and N respective fluxes, growth temperature and time, which are influencing the surface morphology, stoichiometry and the 2D-BN domain size. Using a B/N precursor flux ratio >>1 yields films with incorporated boron largely in excess and intermixed with 2D-BN. On the contrary, precursor flux ratios from moderately B-rich to moderately N-rich leads to stoichiometric 2D-BN. The optimum growth temperature is found to be 900°C, a temperature for which the crystallographic quality is improved compared to lower temperatures thanks to the increased adatom surface mobility although a partial sublimation of BN occurs. Increasing the growth time under the optimized settings shows that the growth does not occur in a layer-by-layer mode, but rather by stacking BN domains on top of each other with a rather slow lateral extension of the domains. .

Glyphosate (N-(phosphonomethyl)glycine) is well known nonselective and broad-spectrum herbicide that has been extensively used in agricultural areas around the world to increase agricultural productivity. However, the utilization of glyphosate can cause environmental contamination and health problems. Therefore, the detection of glyphosate with a fast, low-cost, and portable sensor is still important. In this work, the electrochemical sensor has been developed by modifying of working surface on the screen-printed silver electrode (SPAgE) with a mixtures solution between zinc oxide nanoparticles (ZnO-NPs) and poly (diallyldimethylammonium chloride) (PDDA) by the drop-casting process. The ZnO-NPs have been prepared based on a sparking method by using pure zinc wires. The ZnO-NPs/PDDA/SPAgE sensor shows a wide range of glyphosate detection (0 µM - 5 mM). The limit of detection of ZnO-NPs/PDDA/SPAgE is 2.84 µM. The ZnO-NPs/PDDA/SPAgE sensor exhibits high selective towards glyphosate with minimal interference from other commonly used herbicides including paraquat, butachlor-propanil and glufosinate-ammonium. Furthermore, the ZnO-NPs/PDDA/SPAgE sensor demonstrates a good estimation of glyphosate concentration in real samples such as green tea, corn juice and mango juice.

Monitoring glucose, uric acid (UA) and hydrogen peroxide (H2O2) concentration has emerged as a critical health care issue to prevent acute complications and to minimize the hazard of long-term complications. In this paper, a novel non-enzyme electrochemical sensor was proposed with nanorod-like zinc oxide anchored on carbon nanotubes using a direct precipitation method and then decorated onto carbon cloth (ZnO/CNTs/CC). The ZnO/CNTs composite was characterized by x-ray photoelectron spectroscopy (XPS), Raman spectrum, TEM microscope and electrochemistry. The sensing of UA, glucose and H2O2individually or simultaneously was done on a ZnO/CNTs/CC electrode, and the superior performance lies in its wide linear range, low detection limit and high selectivity, which is attributed to the synergistic effect of (a) the good electrocatalytic activity of ZnO nanorods, and (b) the large surface area with high conductivity offered by CNTs. Moreover, the ZnO/CNTs/CC electrode showed good reproducibility, stability and selectivity. Importantly, the developed sensor platform has been successfully applied to probe glucose, UA and H2O2in human serum with satisfactory recoveries. Our proposed approach is simple in fabrication and operation, which provides a straightforward assay for the reliable and cost-effective determination of glucose, UA and H2O2in clinical diagnosis and biomedical applications.

The pH value is an important parameter as it is part of several processes, whether environmental or biological. In this report, S, N self-doped carbon dots (CDs) were synthesized by a simple hydrothermal method using cysteine (cys) and citric acid as precursors for a detailed investigation of size, morphological, photoluminescent, and structural changes at different pH values and its use as pH sensor and fluorescent ink. The fluorescence intensity of cys-CDs was dependent on the pH, presenting a linear relationship with pH values in the range of 2.0-9.0. Using spectroscopic techniques, a mechanism for the pH-dependent fluorescence is proposed, based on the aggregation of cys-CDs and also protonation/deprotonation of surface functional groups that change the excited state. The cys-CDs were found to be efficient as fluorescent pH sensors using real samples (distilled water and tap water). Furthermore, the pH changes in cys-CDs can be used for the visual enhancement of anti-counterfeiting technologies. Thus, the results of this study show that cys-CDs can act as an efficient and pH sensitive fluorescent sensor, which can be used to measure the pH value of water samples, due to its high fluorescence intensity, and can be applied successfully as a fluorescent ink.

Herein, we report a simple non-enzymatic electrochemical sensor for the detection of serotonin (5-HT) in blood serum using ZnO oxide nanoparticles-copper metal-organic framework (MOF) composite on 3D porous nickel foam, namely, ZnO-Cu MOF/NF. The x-ray diffraction analysis reveals the crystalline nature of synthesized Cu MOF and Wurtzite structure of ZnO nanoparticles, whereas SEM characterization confirms the high surface area of the composite nanostructures. Differential pulse voltammetry analysis under optimal conditions yields a wide linear detection range of 1 ng ml-1to 1 mg ml-1to 5-HT concentrations and a LOD (signal to noise ratio = 3.3) of 0.49 ng ml-1, which is well below the lowest physiological concentration of 5-HT. The sensitivity of the fabricated sensor is found to be 0.0606 mA ng-1ml-1.cm2,and it exhibited remarkable selectivity towards serotonin in the presence of various interferants, including dopamine and AA, which coexist in the real biological matrix. Further, successful determination of 5-HT is achieved in the simulated blood serum sample with a good recovery percentage from ∼102.5% to ∼99.25%. The synergistic combination of the excellent electrocatalytic properties and surface area of the constituent nanomaterials proves the overall efficacy of this novel platform and shows immense potential to be used in developing versatile electrochemical sensors.

Here, TiO2microspheres with particle sizes of 200-400 nm are embedded in p-i-n perovskite photodetectors, which are used as light scatterers. This approach was implemented to change the light transfer path in the perovskite layer, which gives the device higher photon-capture ability in a specific incident wavelength range. Compared with a pristine device, the photocurrent and responsivity of the device based on such a structure are obviously enhanced in the ranges of 560-610 nm and 730-790 nm. The photocurrent under 590 nm incident light wavelength illumination (light intensityP= 31.42μW·cm-2) increases from 1.45μA to 1.71μA, with an increase of 17.93%, and the responsivity reaches 0.305 A·W-1. In addition, the introduction of TiO2has no additional negative impact on the carrier extraction and the dark current. Also, the response time of the device did not deteriorate. Finally, the role of TiO2as light scatterers is further verified by embedding microspheres into mixed-halide perovskite devices.

In the current work, we report on synthesizing a series of novel nanocomposite materials obtained by functionalizing the SBA-15 silica matrix with anchored iron phosphonate molecules and following thermal treatment. Obtained results reveal the formation of a unique amorphic layer of Fe-based compounds on the surface of silica walls of SBA-15 channels as a result of the organic groups' decomposition after the moderate thermal treatment. Due to their unique structure, represented in an active Fe-containing amorphous coating spread over a large surface area, these materials are of great interest for their potential applications in fields such as catalysis, adsorption, and non-linear optics. Obtained materials remain amorphous, preserving the SBA-15 mesoporous structure up to the temperatures of approximately 800 °C, after which the partial melting of the silica backbone is observed with simultaneous formation of nanocrystals inside the newly-formed glassy mass. All obtained materials were characterized using such techniques as thermogravimetry, transmission and scanning electron microscopy combined with energy dispersive X-ray spectroscopy mapping, Raman spectroscopy, N2sorption analysis, X-ray diffraction, X-ray photoelectron spectroscopy, Mössbauer spectroscopy, and SQUID measurements.

The construction of multi-component composites has become an attractive strategy for high-performance microwave absorption through balancing the magnetic and dielectric loss. However, the influences of different components on absorption performance are ambiguous, which has inevitably hampered the widespread applications of microwave absorbents. Herein, we rationally designed the multi-component absorbers of N-doped carbon composited with Fe/Fe3C nanoparticles, and systematically investigated the impacts of Fe/Fe3C nanoparticles and Fe-Nxmoieties on the microwave-absorbing capacities. It is found that the coexisitence of Fe/Fe3C and Fe-Nxis indispensable to realize the strong microwave absorption ability by simultaneously enhancing the dielectric and magnetic loss in the frequency range of 2-18 GHz. As expected, our optimal absorber dispersed in paraffin with a filler loading of 15 wt% exhibits the minimum reflection loss (RLmin) value of -49 dB and the maximum effective absorption bandwidth (BWeff) value of 4.2 GHz at a low thickness. Our work specifies the importance and influence of the coexistence between the Fe-Nxconfigurations and Fe/Fe3C nanoparticles in the carbon-based composites for the superior microwave absorption and inspires the future fabrication of extraordinary materials in the electromagnetic field.

For stable lithium deposition without dendrites, three-dimensional (3D) porous structure has been intensively investigated. Here, we report the use of carbon-doped graphitic carbon nitride (C-doped g-C3N4) microspheres as a 3D host for lithium to suppress dendrite formation, which is crucial for stable lithium deposition. The C-doped g-C3N4 microspheres have a high surface area and porosity, allowing for efficient lithium accommodation with high accessibility. The carbon-doping of the g-C3N4 microspheres confers lithiophilic properties, which facilitate the regulation of Li+ flux and dense filling of cavities with nucleated lithium, thereby preventing volume expansion and promoting dendrite-free Li deposition. The electrochemical performance was improved with cyclic stability and high Coulombic efficiency over 260 cycles at 1.0 mA cm-2 for 1.0 mA h cm-2, and even over 70 cycles at 5.0 mA cm-2 for 3.0 mA h cm-2. The use of C-doped g-C3N4 microspheres as a 3D Li host shows promising results for stable lithium deposition without dendrite formation. .